p-Xylenes
P-xylene, also known as para-xylene, is a colorless and sweet-smelling aromatic hydrocarbon with the molecular formula C8H10. It is one of three isomers of xylenes, distinguished by the position of the two methyl groups on the benzene ring: meta (m-xylene) and ortho (o-xylene). P-xylene is widely used as a raw material in the production of terephthalic acid, which is further converted into polyethylene terephthalate (PET), a key component in the manufacture of synthetic fibers like polyester and bottles. Additionally, it serves as an intermediate for the synthesis of other aromatic compounds and plasticizers. Its purity and consistency are crucial for its applications in the petrochemical industry. P-xylene has excellent solvency properties, making it valuable in various industrial processes including oil refining and solvent extraction.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-Chloro-3-[4-(2,5-dimethyl-phenyl)-thiazol-2-yl]-pyridine | 1431729-67-7 | C16H13ClN2S |
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Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate | 1189097-38-8 | C8H8BBrF3K |
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1-[(2,5-dimethylphenyl)amino]cyclohexane-1-carbonitrile | 391890-09-8 | C15H20N2 |
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2-but-3-enyl-1,4-dimethylbenzene | 161865-25-4 | C12H16 |
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2,5-Dimethyl-N-phenylaniline | 32446-14-3 | C14H15N |
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N-(2,5-dimethylphenyl)-4-(4-methylphenyl)-1,3-thiazol-2-amine | 736162-71-3 | C18H18N2S |
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1-(2,5-Dimethylphenyl)-1-(1h-imidazol-2-yl)ethan-1-ol | 944267-54-3 | C13H16N2O |
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2-(2,5-dimethylphenyl)acetyl chloride | 55312-97-5 | C10H11ClO |
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N-(2,5-Dimethylphenyl)guanidine methanesulfonate | 1426290-47-2 | C10H17N3O3S |
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1,4-Diiodo-2,5-dimethylbenzene | 1124-08-9 | C8H8I2 |
Related Literature
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Yunyun Liu,Bin Huang,Xiaoji Cao,Dan Wu,Jie-Ping Wan RSC Adv., 2014,4, 37733-37737
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Salvatore Sortino,Salvatore Petralia,Santo Di Bella,Massimiliano Tomasulo,Françisco M. Raymo New J. Chem., 2006,30, 515-517
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Zong-Han Yang,Chiung-Wen Kuo,Di-Yen Chueh,Peilin Chen Nanoscale, 2013,5, 1018-1025
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Gui-Lin Zhu Nanoscale, 2019,11, 22482-22492
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6. Front cover
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Sonia Pulacchini,Rima Nasser,Kevin F. Sibbons,Majid Motevalli,Geoffrey E. Hawkes,Romano T. Kroemer,Edson S. Bento,Michael Watkinson Org. Biomol. Chem., 2003,1, 4058-4063
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